Cas no 2228602-58-0 (3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol
• CAS No: 2228602-58-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5926242
• PubChem ID: 165613670
• Update Time: 2025-05-21

3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol
• 2228602-58-0
• EN300-1758306

• Inchi： 1S/C13H17NO2/c1-8-4-9-5-10(2-3-12(9)16-8)13(14)6-11(15)7-13/h2-3,5,8,11,15H,4,6-7,14H2,1H3
• InChI Key： VOSGEXIDPNZFIB-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC3=C(CC(C)O3)C=2)(C1)N

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol

Research Briefing on 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol (CAS: 2228602-58-0)

In recent years, the compound 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol (CAS: 2228602-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and dihydrobenzofuran scaffold, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, synthesis methodologies, and biological activities associated with this compound.

The synthesis of 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol has been optimized through several innovative approaches. Recent studies highlight the use of asymmetric catalysis and ring-closing metathesis to achieve high enantiomeric purity, which is critical for its pharmacological activity. The compound's structural complexity and stereochemical features make it a valuable intermediate for the development of novel drug candidates targeting central nervous system (CNS) disorders and inflammatory diseases.

Pharmacological evaluations of 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol have revealed its potential as a modulator of key biological pathways. In vitro and in vivo studies demonstrate its efficacy in inhibiting specific enzymes and receptors implicated in neurodegenerative diseases. Notably, its ability to cross the blood-brain barrier (BBB) enhances its suitability for CNS-targeted therapies. Researchers are also exploring its anti-inflammatory properties, with preliminary data suggesting a role in mitigating cytokine storms associated with severe infections.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol with its biological targets. Molecular docking and dynamics simulations provide insights into its binding affinity and selectivity, paving the way for structure-activity relationship (SAR) studies. These computational tools are instrumental in designing derivatives with improved pharmacokinetic profiles and reduced off-target effects.

Despite its promising attributes, challenges remain in the clinical translation of 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol. Issues such as metabolic stability, scalability of synthesis, and potential toxicity require further investigation. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the development of this compound into viable therapeutics.

In conclusion, 3-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutan-1-ol represents a compelling candidate for drug discovery, with its multifaceted biological activities and synthetic versatility. Ongoing research aims to harness its full potential, offering new avenues for treating complex diseases. This briefing underscores the importance of continued exploration and innovation in this area to unlock its therapeutic benefits.